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Compound of Interest

Compound Name: 5-Fluoro-2-hydroxybenzonitrile

Cat. No.: B1313443 Get Quote

An In-depth Technical Guide to the Safety Data Sheet of 5-Fluoro-2-hydroxybenzonitrile

This guide provides a comprehensive overview of the safety, handling, and regulatory

information for 5-Fluoro-2-hydroxybenzonitrile, compiled for researchers, scientists, and

professionals in drug development. The information is based on publicly available Safety Data

Sheets (SDS).

Chemical Identification and Physical Properties
5-Fluoro-2-hydroxybenzonitrile, also known as 2-cyano-4-fluorophenol, is an organic

compound used as a building block in the synthesis of more complex molecules, particularly in

the pharmaceutical and agrochemical industries.[1]
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Identifier Value Source

Chemical Name 5-Fluoro-2-hydroxybenzonitrile ChemScene[2]

Synonym(s) 2-cyano-4-fluorophenol ChemScene[2]

CAS Number 91407-41-9
ChemicalBook, ChemScene[2]

[3]

Molecular Formula C₇H₄FNO
ChemicalBook, ChemScene[2]

[3]

Molecular Weight 137.11 g/mol
ChemicalBook, ChemScene[2]

[3]

Physical and Chemical

Properties
Value Source

Topological Polar Surface Area

(TPSA)
44.02 Å² ChemScene[2]

LogP 1.40298 ChemScene[2]

Hydrogen Bond Acceptors 2 ChemScene[2]

Hydrogen Bond Donors 1 ChemScene[2]

Rotatable Bonds 0 ChemScene[2]

Hazard Identification and GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information.[4][5] 5-Fluoro-2-
hydroxybenzonitrile is classified as a hazardous substance.
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GHS Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: ChemScene[2], Sigma-Aldrich

GHS Label Elements:

Pictogram:

Signal Word:Warning[2]

Hazard Statements: H302, H315, H319, H335[2]

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,

P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233,

P405, P501[3]

The following diagram illustrates the logical flow from substance properties to GHS

classification and labeling.
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Caption: GHS Hazard Identification and Communication Workflow.

Experimental Protocols and Handling Procedures
While detailed experimental protocols for toxicological studies are not typically provided in an

SDS, the document outlines mandatory procedures for safe handling, emergency response,

and disposal.

First-Aid Measures
A structured response is critical in the event of accidental exposure. The following protocol

should be followed.
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First-Aid Protocol for 5-Fluoro-2-hydroxybenzonitrile Exposure

Exposure Route

Immediate Action

Medical Attention

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

Skin Contact

Take off contaminated clothing.
Wash with soap and plenty of water.

Eye Contact

Rinse with pure water for at least 15 minutes.
Remove contact lenses if present.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Get Medical Help

If unwell Consult doctor Consult doctor Call Poison Center

Click to download full resolution via product page

Caption: First-aid workflow for different exposure routes.

Protocol Details:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, administer oxygen.

If breathing has stopped, provide artificial respiration and seek immediate medical attention.

[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water. Consult a doctor if irritation persists.[3]

Eye Contact: Rinse eyes cautiously with pure water for at least 15 minutes. Remove contact

lenses if it is easy to do so and continue rinsing. Seek immediate medical attention from an

ophthalmologist.[3]
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Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Accidental Release Measures
In the event of a spill, personal protection and containment are the primary objectives.
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Spill Detected

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Ensure adequate ventilation

Contain spill.
Prevent entry into drains/waterways.

Use dry cleanup procedures.
Avoid generating dust.

Collect into a suitable, labeled container.

Dispose of waste according to
local, state, and federal regulations.

Decontaminate area and equipment

Spill Secured

Click to download full resolution via product page

Caption: General workflow for accidental spill response.
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Protocol Details:

Personal Precautions: Avoid dust formation and contact with the substance. Use personal

protective equipment (PPE), including gloves, safety goggles, and a respirator. Ensure the

area is well-ventilated.[6]

Environmental Precautions: Prevent the substance from entering drains or waterways.

Containment and Cleanup: Use dry methods to clean up spills. Sweep or shovel the material

into a suitable, closed, and labeled container for disposal. Avoid generating dust.[6]

Disposal: Dispose of the container and its contents at an approved waste disposal facility in

accordance with all applicable regulations.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[6]

Specific Hazards: During a fire, hazardous combustion gases or vapors such as carbon

oxides and nitrogen oxides may be produced.

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.

Handling and Storage
Procedure Recommendations Source

Safe Handling

Avoid contact with skin, eyes,

and clothing. Avoid breathing

dust. Use only in a well-

ventilated area. Wash hands

thoroughly after handling.

[7][8]

Storage

Store locked up. Keep the

container tightly closed in a

dry, cool, and well-ventilated

place.

[3][6][7]
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Toxicological and Ecological Information
Toxicity Aspect Information

Acute Toxicity

Harmful if swallowed.[2] No specific LD50 or

LC50 data is readily available in the consulted

public SDSs.

Skin Corrosion/Irritation Causes skin irritation.[2]

Serious Eye Damage/Irritation Causes serious eye irritation.[2]

Respiratory/Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

STOT-Single Exposure May cause respiratory irritation.[2]

STOT-Repeated Exposure No data available.

Aspiration Hazard No data available.

Ecological Hazards
May be harmful to aquatic life. Avoid release to

the environment.

Disclaimer: This document is intended as an in-depth technical guide and is based on

information from publicly available Safety Data Sheets. It is not a substitute for the original SDS

provided by the manufacturer and should be used for informational purposes only. Always refer

to the original SDS for the most accurate and up-to-date information before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Fluoro-2-hydroxybenzonitrile safety data sheet
(SDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313443#5-fluoro-2-hydroxybenzonitrile-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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